molecular formula C12H10O5S2 B8761319 4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid CAS No. 118976-96-8

4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid

Cat. No. B8761319
CAS RN: 118976-96-8
M. Wt: 298.3 g/mol
InChI Key: NVYMDAUAAXJNMC-UHFFFAOYSA-N
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Description

4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid is a useful research compound. Its molecular formula is C12H10O5S2 and its molecular weight is 298.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

118976-96-8

Product Name

4-(4-Methoxybenzoyl)thiophene-2-sulfonic acid

Molecular Formula

C12H10O5S2

Molecular Weight

298.3 g/mol

IUPAC Name

4-(4-methoxybenzoyl)thiophene-2-sulfonic acid

InChI

InChI=1S/C12H10O5S2/c1-17-10-4-2-8(3-5-10)12(13)9-6-11(18-7-9)19(14,15)16/h2-7H,1H3,(H,14,15,16)

InChI Key

NVYMDAUAAXJNMC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C2=CSC(=C2)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

9.7 g (0.05 mol) of product from Step A was dissolved in 75 ml CH2Cl2 and cooled to -10° C. Then, 15.3 g (0.15 mol) acetic anhydride was added dropwise followed by the dropwise addition of 5.9 g (0.06 mol) concentrated sulfuric acid. The resulting mixture was stirred at room temperature overnight.
Quantity
9.7 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
15.3 g
Type
reactant
Reaction Step Two
Quantity
5.9 g
Type
reactant
Reaction Step Three

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